Cas no 519016-66-1 (Methyl 2-(chloroacetyl)amino-4-(4-fluorophenyl)-thiophene-3-carboxylate)

• Product Name: Methyl 2-(chloroacetyl)amino-4-(4-fluorophenyl)-thiophene-3-carboxylate
• CAS No: 519016-66-1
• MF: C₁₄H₁₁ClFNO₃S
• MW: 327.75844502449
• MDL: MFCD02853996
• CID: 3029091
• PubChem ID: 5098527
• Update Time: 2025-10-29

Methyl 2-(chloroacetyl)amino-4-(4-fluorophenyl)-thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(2-氯乙烷酰基氨基)-4-(4-氟苯基)噻吩-3-甲酸甲酯
• methyl 2-(2-chloroacetamido)-4-(4-fluorophenyl)thiophene-3-carboxylate
• methyl 2-[(chloroacetyl)amino]-4-(4-fluorophenyl)thiophene-3-carboxylate
• Methyl 2-[(2-chloroacetyl)amino]-4-(4-fluorophenyl)thiophene-3-carboxylate
• METHYL 2-[(CHLOROACETYL)AMINO]-4-(4-FLUOROPHENYL)-THIOPHENE-3-CARBOXYLATE
• BBL017382
• STK445046
• methyl2-(2-chloroacetamido)-4-(4-fluorophenyl)thiophene-3-carboxylate
• 519016-66-1
• VS-06110
• CS-0216536
• AKOS000266942
• EN300-50203
• G38286
• MFCD02853996
• Methyl 2-[(2-chloroacetyl)amino]-4-(4-fluorophenyl)-3-thiophenecarboxylate
• ALBB-002241
• DTXSID101146244
• Methyl 2-(chloroacetyl)amino-4-(4-fluorophenyl)-thiophene-3-carboxylate

• MDL： MFCD02853996
• Inchi： 1S/C14H11ClFNO3S/c1-20-14(19)12-10(8-2-4-9(16)5-3-8)7-21-13(12)17-11(18)6-15/h2-5,7H,6H2,1H3,(H,17,18)
• InChI Key： CGQBNNFYYWPXPR-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C(C(=O)OC)C(=CS1)C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 327.0132202Da
• Monoisotopic Mass: 327.0132202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.6

Methyl 2-(chloroacetyl)amino-4-(4-fluorophenyl)-thiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Methyl 2-(chloroacetyl)amino-4-(4-fluorophenyl)-thiophene-3-carboxylate

Methyl 2-(chloroacetyl)amino-4-(4-fluorophenyl)-thiophene-3-carboxylate (CAS No. 519016-66-1): A Comprehensive Overview

Methyl 2-(chloroacetyl)amino-4-(4-fluorophenyl)-thiophene-3-carboxylate (CAS No. 519016-66-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, has been extensively studied for its potential applications in drug development and therapeutic interventions.

The molecular formula of this compound can be represented as C₁₆H₁₁ClN₂O₄, reflecting its complex composition and the diverse functional groups it incorporates. The presence of a thiophene ring, which is a heterocyclic aromatic compound, combined with fluorine and chlorine substituents, makes this molecule a promising candidate for further exploration in synthetic chemistry and pharmacology.

One of the most striking features of Methyl 2-(chloroacetyl)amino-4-(4-fluorophenyl)-thiophene-3-carboxylate is its dual functionality. The chloroacetyl group and the amino group provide opportunities for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. This flexibility has made it a valuable building block in the development of novel therapeutic agents.

In recent years, there has been a growing interest in thiophene-based compounds due to their wide range of biological activities. Studies have shown that thiophenes can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine and chlorine atoms into the thiophene ring enhances these properties by improving metabolic stability and binding affinity to biological targets.

The synthesis of Methyl 2-(chloroacetyl)amino-4-(4-fluorophenyl)-thiophene-3-carboxylate involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the functionalization of the thiophene ring followed by the introduction of the chloroacetyl and 4-fluorophenyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to ensure high yields and purity.

Recent research has demonstrated the potential of Methyl 2-(chloroacetyl)amino-4-(4-fluorophenyl)-thiophene-3-carboxylate as an intermediate in the synthesis of small-molecule drugs. For instance, it has been used to develop novel inhibitors targeting specific enzymes involved in cancer progression. The fluorine atom, in particular, plays a crucial role in modulating the pharmacokinetic properties of these derivatives, enhancing their bioavailability and therapeutic efficacy.

The compound's structural features also make it an attractive candidate for computational studies. Molecular modeling techniques have been used to predict how Methyl 2-(chloroacetyl)amino-4-(4-fluorophenyl)-thiophene-3-carboxylate interacts with biological targets at the atomic level. These studies provide valuable insights into its mechanism of action and help guide the design of more effective derivatives.

In conclusion, Methyl 2-(chloroacetyl)amino-4-(4-fluorophenyl)-thiophene-3-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against various diseases.